Cas no 1805708-92-2 (1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one
• CAS No: 1805708-92-2
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4972917
• Update Time: 2025-06-12

1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9Br2FO/c11-5-10(14)4-8-3-9(12)2-1-7(8)6-13/h1-3H,4-6H2
• InChI Key： TZDDMKMZNBDEMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CF)=C(C=1)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one (CAS No. 1805708-92-2)

1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1805708-92-2, has garnered attention due to its structural features and its role in the synthesis of various biologically active molecules.

The molecular framework of 1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one consists of a propanone core substituted with bromine atoms and a phenyl ring appended with a fluoromethyl group. This unique arrangement makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of bromine atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations.

In recent years, the compound has been explored in the context of drug discovery, where its structural motifs are leveraged to design molecules with enhanced biological activity. Specifically, the combination of bromine and fluoromethyl substituents has been found to improve binding affinity to target proteins, making it a promising scaffold for medicinal chemists. Researchers have utilized this compound to develop novel inhibitors targeting various therapeutic areas, including oncology and infectious diseases.

One of the most notable applications of 1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, scientists have been able to develop molecules that selectively inhibit aberrant kinase activity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines.

The fluoromethyl group in the molecule is particularly noteworthy for its ability to enhance metabolic stability and improve pharmacokinetic properties of drug candidates. Fluoroalkyl groups are frequently incorporated into pharmaceuticals due to their ability to increase lipophilicity and resistance to enzymatic degradation. This feature makes 1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one an attractive building block for designing drugs with improved bioavailability and prolonged half-life.

Moreover, the bromine substituents provide handles for further chemical manipulation, enabling the synthesis of a wide array of analogs through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the chemical space available for drug discovery efforts. Such modifications have led to the identification of novel compounds with enhanced efficacy and reduced toxicity compared to earlier generations of drugs.

Recent studies have also highlighted the role of this compound in materials science. Its unique structural features make it a suitable candidate for developing advanced polymers and liquid crystals. The bromine atoms can serve as anchor points for polymerization reactions, while the fluoromethyl group can influence the electronic properties of the resulting materials. These attributes are particularly valuable in the creation of optoelectronic materials used in displays and solar cells.

The synthesis of 1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by bromination and fluorination steps. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. These methods not only enhance productivity but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 1-Bromo-3-(5-bromo-2-(fluoromethyl)phenyl)propan-2-one (CAS No. 1805708-92-2) is a versatile compound with significant applications in pharmaceuticals and materials science. Its unique structural features enable its use as a key intermediate in drug development, particularly in designing kinase inhibitors targeting various diseases. Additionally, its role in materials science underscores its importance beyond traditional medicinal chemistry applications. As research continues to uncover new uses for this compound, its value in both academic and industrial settings is expected to grow further.